3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine

• IUPAC Name: 1-(6-ethoxy-3,5-difluoropyridin-2-yl)piperazine
• InChI: InChI=1S/C11H15F2N3O/c1-2-17-11-9(13)7-8(12)10(15-11)16-5-3-14-4-6-16/h7,14H,2-6H2,1H3
• InChI Key: OCDXXEGFYCSOAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=N1)N2CCNCC2)F)F
• Molecular Formula: C11H15F2N3O
• Molecular Weight: 243.25 g/mol

Description

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine (DFEPP) is an organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound, meaning it contains two or more different atoms in its ring structure. DFEPP has a wide range of applications due to its unique combination of properties, such as its ability to form strong hydrogen bonds and its low solubility in water. This makes it an ideal candidate for use in a variety of research applications.

Mechanism of Action

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine is known to interact with a variety of proteins, enzymes, and other biological molecules. In particular, it is known to interact with the enzyme cytochrome P450, which is involved in the metabolism of drugs and other foreign compounds. 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine is known to inhibit the activity of this enzyme, which can result in decreased drug metabolism and increased drug efficacy.
Biochemical and Physiological Effects
3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cytochrome P450, which can result in decreased drug metabolism and increased drug efficacy. In addition, 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been shown to inhibit the activity of a variety of other enzymes involved in metabolism, including acetylcholinesterase and monoamine oxidase. It has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine in laboratory experiments is its low solubility in water. This makes it ideal for use in aqueous solutions, as it will not interfere with other components in the solution. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine is known to have a low melting point, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research involving 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine. One potential application is the development of new drugs and therapeutics that utilize its unique properties. In addition, further research could be done to explore its potential as a catalyst for organic synthesis reactions. Finally, further research could be done to explore the biochemical and physiological effects of 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine and to determine its potential as a therapeutic agent.

Synthesis Methods

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine can be synthesized in a variety of ways, but the most common method involves the reaction of piperazine and 2-ethoxy-5-fluoropyridine. This reaction is typically carried out in a polar aprotic solvent such as dimethylformamide (DMF). The reaction is typically run at a temperature of 80-90°C for 2-3 hours. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry to form complexes with transition metals. It has also been used as a catalyst in organic synthesis reactions. In addition, 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been used as a building block in the synthesis of biologically active compounds such as antibiotics and drugs.